Cas no 1220030-20-5 (2-2-(4-Bromo-2-methylphenoxy)ethylpiperidinehydrochloride)

• Product Name: 2-2-(4-Bromo-2-methylphenoxy)ethylpiperidinehydrochloride
• CAS No: 1220030-20-5
• MF: C₁₄H₂₁BrClNO
• MW: 334.679642438889
• CID: 1073048
• PubChem ID: 56830499
• Update Time: 2025-05-23

2-2-(4-Bromo-2-methylphenoxy)ethylpiperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-Bromo-2-methylphenoxy)ethyl]piperidine hydrochloride
• 2-(2-(4-Bromo-2-methylphenoxy)ethyl)piperidine hydrochloride
• AKOS015843813
• 2-[2-(4-bromo-2-methylphenoxy)ethyl]piperidine;hydrochloride
• 2-(2-(4-Bromo-2-methylphenoxy)ethyl)piperidinehydrochloride
• 2-[2-(4-Bromo-2-methylphenoxy)ethyl]piperidinehydrochloride
• 1220030-20-5
• 2-2-(4-Bromo-2-methylphenoxy)ethylpiperidinehydrochloride

• MDL： MFCD13560652
• Inchi： 1S/C14H20BrNO.ClH/c1-11-10-12(15)5-6-14(11)17-9-7-13-4-2-3-8-16-13;/h5-6,10,13,16H,2-4,7-9H2,1H3;1H
• InChI Key： PBOHPVYZZQBTMC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)OCCC1CCCCN1.Cl

Computed Properties

• Exact Mass: 333.04950g/mol
• Monoisotopic Mass: 333.04950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-2-(4-Bromo-2-methylphenoxy)ethylpiperidinehydrochloride

Compound CAS No. 1220030-20-5: 2-(4-Bromo-2-methylphenoxy)ethylpiperidine hydrochloride

The compound with CAS No. 1220030-20-5, known as 2-(4-Bromo-2-methylphenoxy)ethylpiperidine hydrochloride, is a synthetic organic compound with significant potential in the fields of pharmacology and material science. This compound is characterized by its unique structure, which combines a piperidine ring with a substituted phenoxy group, making it a versatile molecule for various applications.

Recent studies have highlighted the antimicrobial properties of this compound, particularly its effectiveness against a range of bacterial and fungal strains. Researchers have found that the bromine substitution at the para position of the phenyl ring plays a crucial role in enhancing the compound's biocidal activity. This makes it a promising candidate for developing new antimicrobial agents, especially in the context of rising antibiotic resistance.

In addition to its antimicrobial properties, 2-(4-Bromo-2-methylphenoxy)ethylpiperidine hydrochloride has shown potential in the field of drug delivery systems. Its ability to form stable complexes with certain drug molecules has been explored in recent research, suggesting its use as a carrier in targeted drug delivery. The piperidine ring structure contributes to the molecule's flexibility and ability to interact with biological systems, making it an ideal candidate for such applications.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and condensation reactions. Recent advancements in green chemistry have enabled the development of more efficient and environmentally friendly methods for synthesizing this compound. These methods not only reduce the environmental footprint but also enhance the scalability of production, making it more viable for industrial applications.

Another area where this compound has shown promise is in the development of bioactive materials. Its ability to self-assemble into nanostructures under specific conditions has been explored for applications in tissue engineering and regenerative medicine. The phenoxy group and bromine substitution contribute to the molecule's amphiphilic nature, which is essential for such self-assembling behaviors.

Furthermore, studies have investigated the toxicological profile of this compound to assess its safety for biomedical applications. Results indicate that it exhibits low cytotoxicity at therapeutic concentrations, which is a critical factor for its potential use in drug delivery systems and other biomedical applications.

In conclusion, CAS No. 1220030-20-5, or 2-(4-Bromo-2-methylphenoxy)ethylpiperidine hydrochloride, is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development.